Cas no 2199815-71-7 (2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine
• CAS No: 2199815-71-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5325523
• Update Time: 2025-05-20

2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine
• 2-but-2-ynoxy-3-methylimidazo[4,5-b]pyridine

• Inchi： 1S/C11H11N3O/c1-3-4-8-15-11-13-9-6-5-7-12-10(9)14(11)2/h5-7H,8H2,1-2H3
• InChI Key： PPIOOKMQKFQTFE-UHFFFAOYSA-N
• SMILES： O(CC#CC)C1=NC2=CC=CN=C2N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9

Additional information on 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine

Introduction to 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine (CAS No. 2199815-71-7)

2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine (CAS No. 2199815-71-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine is characterized by a central imidazopyridine core with a butynyl ether substituent at the 2-position and a methyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine in modulating key signaling pathways involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a crucial pathway in the inflammatory response.

In addition to its anti-inflammatory properties, 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine has shown promising anticancer effects. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is believed to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The neuroprotective potential of 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine has also been explored in preclinical studies. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine have been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation. Additionally, preliminary toxicity studies have indicated that 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 2-(but-2-yn-1-yloxy)-3-methyl-3H-imidazo[4,5-b]pyridine (CAS No. 2199815-71-7) represents a promising lead compound with diverse biological activities. Its potential as an anti-inflammatory, anticancer, and neuroprotective agent warrants further investigation through advanced preclinical studies and clinical trials. The unique structural features and favorable pharmacological profile of this compound make it an attractive target for drug discovery and development in the pharmaceutical industry.